![molecular formula C12H15N3O6S B7499106 N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide](/img/structure/B7499106.png)
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide
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Overview
Description
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide, also known as DTTA-MNOPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a nitroaromatic derivative that has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide has been shown to act as a nitric oxide scavenger, which may contribute to its redox-active properties. This compound has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These effects may be related to the observed biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to have antioxidant properties, which may be related to its ability to scavenge nitric oxide. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which may have implications for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide has several advantages for use in lab experiments. For example, this compound has excellent fluorescent properties, which make it a promising candidate for use in imaging studies. Additionally, the redox-active properties of this compound may have applications in energy storage and conversion. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the synthesis of this compound can be challenging, and the compound may be unstable under certain conditions.
Future Directions
There are several future directions for research on N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide. One area of interest is in the development of new fluorescent probes for imaging applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in energy storage and conversion. Finally, the synthesis of this compound could be optimized to improve yields and stability.
Synthesis Methods
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide can be synthesized using a variety of methods. One common method involves the reaction of 6-methyl-2-nitropyridine-3-amine with 3-chloro-2,2-dimethylpropanesulfonyl chloride to form a sulfonamide intermediate. This intermediate can then be reacted with potassium thioacetate to form the final product, this compound. Other methods involve the use of different reagents and starting materials, but the general strategy involves the formation of a sulfonamide intermediate followed by thioacetylation.
Scientific Research Applications
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the development of fluorescent probes for imaging applications. This compound has been shown to have excellent fluorescent properties, making it a promising candidate for use in imaging studies. Additionally, this compound has been studied for its potential as a redox-active molecule, which could have applications in energy storage and conversion.
Properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O6S/c1-8-2-3-10(12(13-8)15(17)18)21-6-11(16)14-9-4-5-22(19,20)7-9/h2-3,9H,4-7H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSIFTBIRLPBDHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)OCC(=O)NC2CCS(=O)(=O)C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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